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Compound of Interest

Compound Name: Mordant Orange 6

Cat. No.: B1607250 Get Quote

An In-depth Technical Guide to Mordant Orange
6
Mordant Orange 6 is a synthetic diazo dye used extensively in the textile industry for dyeing

wool, silk, nylon, and leather, as well as for printing on wool, silk, and cotton fabrics.[1][2][3]

This document provides a comprehensive overview of its chemical structure, properties, and

synthesis, tailored for researchers, scientists, and professionals in drug development and

related fields.

Chemical Structure and Formula
Mordant Orange 6, also known by its Colour Index number C.I. 26520, is classified as a

double azo dye.[1][3] Its chemical structure consists of two azo groups (-N=N-) connecting

three aromatic rings. The IUPAC name for Mordant Orange 6 is disodium 4-[[4-[(3-carboxy-4-

hydroxyphenyl)diazenyl]phenyl]diazenyl]benzenesulfonate.[3]

Below is a diagram representing the chemical structure of Mordant Orange 6.
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Synthesis Workflow

1. Diazotization of
4-((4-aminophenyl)diazenyl)benzenesulfonic acid

3. Coupling of diazonium salt
with 2-hydroxybenzoic acid

2. Preparation of alkaline
2-hydroxybenzoic acid solution

4. Salting out

5. Filtration

6. Drying and Processing

Mordant Orange 6 Product

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote
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